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Compound of Interest

Compound Name: 5-lodopentan-2-one

Cat. No.: B3051912

An In-Depth Technical Guide on 5-lodopentan-2-one: Molecular Properties

For researchers, scientists, and professionals engaged in drug development and chemical
synthesis, a precise understanding of the fundamental properties of reagents is paramount.
This document provides a concise technical overview of 5-lodopentan-2-one, focusing on its
essential molecular characteristics.

Molecular Formula and Weight

5-lodopentan-2-one is a halogenated ketone with the chemical structure indicating an iodine
atom at the fifth carbon and a ketone functional group at the second position of a pentane
chain.[1] Its fundamental molecular attributes are summarized below.

Property Value

Molecular Formula C5HOIO[L1[2][31[4115]
Molecular Weight 212.03 g/mol [1][2][3][4][5]
IUPAC Name 5-iodopentan-2-one[2]
CAS Number 3695-29-2[2][4][5]

Logical Relationship of Molecular Components
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The molecular structure of 5-lodopentan-2-one dictates its chemical reactivity and physical
properties. The presence of both a ketone group and an iodoalkane offers dual reactivity,
making it a versatile intermediate in organic synthesis. The logical arrangement of its
constituent atoms is visualized below.

Caption: Logical diagram of 5-lodopentan-2-one's structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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